Morphinans
Morphinan derivatives are a class of compounds characterized by the morphinan nucleus, which consists of a five-membered ring with a methylated tetrahydrofuran fused to an unsaturated pyridine or pyrrole. This structural feature endows them with a wide range of biological activities, including analgesic and sedative properties. Notably, morphinans are the basis for many synthetic opioids and painkillers due to their potent agonistic effect on opioid receptors. The most well-known members of this class include morphine itself and its semi-synthetic derivatives such as codeine and hydrocodone. Additionally, certain morphinan derivatives have been developed for therapeutic purposes beyond analgesia, including antitussive (cough-suppressing) effects and potential uses in treating gastrointestinal disorders.

Structure | Chemical Name | CAS | MF |
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methyl (4R,4aR,7S,7aR,12bS)-7,9-dihydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate | 1261084-18-7 | C18H19NO5 |
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methyl (4R,4aR,7S,7aR,12bS)-7,9-diacetyloxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate | 1261079-79-1 | C22H23NO7 |
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6153-40-8 | C18H20ClNO3 | |
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66591-53-5 | C17H31NO12S | |
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Meconoquintupline | 623945-12-0 | C19H21NO4 |
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Morphine; (-)-form, 6-O-α-D-Glucuronopyranoside | 150949-28-3 | C23H27NO9 |
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Sinomenine; 10-Oxo, 1-hydroxy | 1357908-69-0 | C19H21NO6 |
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4682-49-9 | C19H23NO3 | |
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(-)-Pallidinine | 851705-45-8 | C19H23NO4 |
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941568-01-0 | C28H35NO7 |
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